Cas no 82414-60-6 (Pentaerythritol-d8)

• Product Name: Pentaerythritol-d8
• CAS No: 82414-60-6
• MF: C₅H₁₂O₄
• MW: 144.195675849915
• CID: 708396
• PubChem ID: 46782694
• Update Time: 2025-06-12

Pentaerythritol-d8 Chemical and Physical Properties

Names and Identifiers

• Pentaerythritol-d8
• bis[hydroxy(?H?)methyl](?H?)propane-1,3-diol
• 82414-60-6
• DTXSID20676100
• 2,2-Bis[hydroxy(~2~H_2_)methyl](~2~H_4_)propane-1,3-diol
• AKOS030242851
• 1,1,3,3-tetradeuterio-2,2-bis[dideuterio(hydroxy)methyl]propane-1,3-diol
• DB-221733
• BIS[HYDROXY((2)H?)METHYL]((2)H?)PROPANE-1,3-DIOL

• Inchi： 1S/C5H12O4/c6-1-5(2-7,3-8)4-9/h6-9H,1-4H2/i1D2,2D2,3D2,4D2
• InChI Key： WXZMFSXDPGVJKK-SVYQBANQSA-N
• SMILES： OC([2H])([2H])C(C([2H])([2H])O)(C([2H])([2H])O)C([2H])([2H])O

Computed Properties

• Exact Mass: 144.124
• Monoisotopic Mass: 144.124
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 51.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9A^2
• XLogP3: -2.4

Experimental Properties

• Density: 1.426
• Boiling Point: 380.408 °C at 760 mmHg
• Flash Point: 200.145 °C
• Refractive Index: 1.532
• PSA: 80.92000
• LogP: -2.05800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on Pentaerythritol-d8

Pentaerythritol-d8 (CAS No. 82414-60-6): A Comprehensive Overview

Pentaerythritol-d8 (CAS No. 82414-60-6) is a deuterated derivative of pentaerythritol, a widely used organic compound in various scientific and industrial applications. This compound is particularly valuable in the fields of analytical chemistry, nuclear magnetic resonance (NMR) spectroscopy, and as an internal standard in mass spectrometry. The deuterium labeling of pentaerythritol enhances its stability and detectability, making it an essential tool for researchers and scientists.

The molecular formula of Pentaerythritol-d8 is C₅D₈O₄, and its molecular weight is approximately 152.17 g/mol. The compound is characterized by its high purity and consistent isotopic labeling, which are critical for accurate and reliable analytical results. The deuterium atoms in Pentaerythritol-d8 provide a distinct isotopic signature that can be easily distinguished from the natural abundance of hydrogen, making it an ideal reference material in various analytical techniques.

In the context of NMR spectroscopy, Pentaerythritol-d8 serves as a robust internal standard due to its well-defined chemical shifts and excellent solubility in common solvents such as DMSO and CDCl₃. The deuterium atoms do not interfere with the NMR signals of hydrogen atoms, allowing for clear and unambiguous identification of target compounds. This property is particularly useful in complex mixtures where the presence of multiple compounds can complicate spectral analysis.

Recent advancements in mass spectrometry have further highlighted the importance of Pentaerythritol-d8. In liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS), the compound acts as a stable internal standard, helping to correct for variations in instrument performance and sample preparation. The consistent isotopic labeling ensures that the mass-to-charge ratio (m/z) of Pentaerythritol-d8 remains constant, providing a reliable reference point for quantification.

Beyond its analytical applications, Pentaerythritol-d8 has also found use in the synthesis of deuterated derivatives of other organic compounds. Deuteration can significantly alter the physical and chemical properties of molecules, such as their reactivity, solubility, and metabolic stability. These properties are crucial in pharmaceutical research, where deuterated compounds are often studied for their potential therapeutic benefits and reduced side effects.

In the pharmaceutical industry, Pentaerythritol-d8 is used as a starting material or intermediate in the synthesis of deuterated drugs. Deuteration can improve the pharmacokinetic properties of drugs by reducing their metabolism and increasing their half-life in the body. This can lead to more effective treatments with fewer dosing requirements and reduced toxicity. For example, recent studies have shown that deuterated versions of certain antiviral drugs exhibit enhanced efficacy against viral infections while maintaining lower toxicity profiles.

The environmental impact of chemical compounds is another area where Pentaerythritol-d8 plays a significant role. Deuteration can help researchers understand the fate and behavior of organic compounds in environmental systems. By using deuterated analogs, scientists can track the movement and transformation of these compounds more accurately, providing valuable insights into their environmental impact and potential risks.

In conclusion, Pentaerythritol-d8 (CAS No. 82414-60-6) is a versatile and essential compound with a wide range of applications in analytical chemistry, pharmaceutical research, and environmental science. Its unique properties make it an indispensable tool for researchers seeking accurate and reliable results in their studies. As research continues to advance, the importance of deuterated compounds like Pentaerythritol-d8 will only grow, driving further innovations in these fields.